Methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate hydrochloride
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Overview
Description
“Methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate hydrochloride” is a chemical compound with the CAS Number: 2060037-69-4 . It has a molecular weight of 243.71 . The IUPAC name for this compound is “methyl 2- (1,1-dioxidothiomorpholin-3-yl)acetate hydrochloride” and its InChI code is 1S/C7H13NO4S.ClH/c1-12-7(9)4-6-5-13(10,11)3-2-8-6;/h6,8H,2-5H2,1H3;1H .
Molecular Structure Analysis
The InChI code for this compound provides a textual representation of the molecular structure. It indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), oxygen (O), sulfur (S), and chlorine (Cl) atoms .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . The compound should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Oxidation and Derivative Formation
Methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate hydrochloride undergoes oxidation processes leading to the formation of various derivatives. For instance, oxidation of related thiomorpholine compounds with hydrogen peroxide results in different sulfoxides and sulfones. These derivatives have potential applications in the synthesis of s-triazine derivatives and urea- or thiourea-based compounds (Asinger, Neuray, Wilms, & Saus, 1973).
Biological Activity and Inhibition Properties
Compounds structurally related to this compound have been synthesized and evaluated for biological activities, particularly as inhibitors. For example, certain derivatives have shown moderate to good selective COX-2 inhibition, indicating potential therapeutic applications (Shi, Hu, Xu, & Jiang, 2012).
Impact on Learning and Memory
Studies have been conducted on derivatives of this compound to assess their effects on learning and memory in animal models. Such studies provide insights into the potential neurological applications of these compounds (Jiang Jing-ai, 2006).
Anticonvulsant Activity
Research has also been directed towards the development and assessment of anticonvulsant activities of compounds related to this compound. This includes the synthesis of novel derivatives and evaluation of their efficacy in preventing or managing convulsions (El Kayal et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-(1,1-dioxo-1,4-thiazinan-3-yl)acetate;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO4S.ClH/c1-12-7(9)4-6-5-13(10,11)3-2-8-6;/h6,8H,2-5H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZKUXIVZGPWWMY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1CS(=O)(=O)CCN1.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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